Cas no 13672-84-9 (5-Oxo-5-(2-pyridyl)valeric acid)
5-Oxo-5-(2-pyridyl)valeric acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxo-5-(2-pyridyl)valeric acid
- 5-oxo-5-pyridin-2-ylpentanoic acid
- 4-Picolinoylbuttersaeure
- 5-oxo-5-(pyridin-2-yl)pentanoic acid
- 2-Pyridinepentanoic acid, delta-oxo-
- AKOS016022401
- MFCD01320176
- DTXSID20375085
- 13672-84-9
- 5-Oxo-5-(pyridin-2-yl)pentanoicacid
- SCHEMBL5849694
-
- MDL: MFCD01320176
- Inchi: 1S/C10H11NO3/c12-9(5-3-6-10(13)14)8-4-1-2-7-11-8/h1-2,4,7H,3,5-6H2,(H,13,14)
- InChI Key: PCOQLTGFABOREH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CN=1)CCCC(=O)O
Computed Properties
- Exact Mass: 193.07400
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 395.6±22.0 °C at 760 mmHg
- Flash Point: 193.0±22.3 °C
- PSA: 67.26000
- LogP: 1.51920
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-Oxo-5-(2-pyridyl)valeric acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Oxo-5-(2-pyridyl)valeric acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Oxo-5-(2-pyridyl)valeric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 087018-1g |
5-Oxo-5-(2-pyridyl)valeric acid, 97% |
13672-84-9 | 97% | 1g |
$319.00 | 2023-09-08 | |
| Matrix Scientific | 087018-2g |
5-Oxo-5-(2-pyridyl)valeric acid, 97% |
13672-84-9 | 97% | 2g |
$525.00 | 2023-09-08 | |
| Matrix Scientific | 087018-5g |
5-Oxo-5-(2-pyridyl)valeric acid, 97% |
13672-84-9 | 97% | 5g |
$1165.00 | 2023-09-08 | |
| Chemenu | CM501001-1g |
5-Oxo-5-(pyridin-2-yl)pentanoicacid |
13672-84-9 | 95% | 1g |
$75 | 2022-06-13 | |
| A2B Chem LLC | AA49413-1g |
5-Oxo-5-(pyridin-2-yl)pentanoic acid |
13672-84-9 | 97% | 1g |
$435.00 | 2024-04-20 | |
| A2B Chem LLC | AA49413-2g |
5-Oxo-5-(pyridin-2-yl)pentanoic acid |
13672-84-9 | 97% | 2g |
$725.00 | 2024-04-20 | |
| A2B Chem LLC | AA49413-5g |
5-Oxo-5-(pyridin-2-yl)pentanoic acid |
13672-84-9 | 97% | 5g |
$1650.00 | 2024-04-20 |
5-Oxo-5-(2-pyridyl)valeric acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 5-Oxo-5-(2-pyridyl)valeric acid
5-Oxo-5-(2-pyridyl)valeric acid: A Comprehensive Overview
5-Oxo-5-(2-pyridyl)valeric acid is a unique organic compound that has garnered significant attention in the field of biomedical research. Its chemical structure, featuring a pyridyl group and a ketone functional group, positions it as an interesting candidate for various applications, particularly in drug discovery and biochemical studies.
This compound is primarily known for its role in targeting specific proteins that contain cysteine residues. Recent studies have highlighted its potential in modulating enzymatic activity, making it a valuable tool in understanding protein function and regulation. The presence of the pyridyl group contributes to its unique electronic properties, which may influence its interactions with biological systems.
Research into 5-Oxo-5-(2-pyridyl)valeric acid has expanded in recent years, driven by advancements in molecular biology and pharmacology. Scientists have explored its effects on enzyme inhibition, particularly in the context of protease inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders.
The compound's ability to form stable complexes with metal ions has also been investigated. These complexes exhibit enhanced stability and specificity, making them promising candidates for drug delivery systems. This property is particularly valuable in the development of targeted therapies, where precision and efficacy are paramount.
Furthermore, studies have demonstrated the potential of 5-Oxo-5-(2-pyridyl)valeric acid in combating bacterial infections. Its antimicrobial properties, combined with its low toxicity profile, make it a compelling candidate for the development of new-generation antibiotics.
In summary, 5-Oxo-5-(2-pyridyl)valeric acid represents a multifaceted compound with applications spanning from disease treatment to biochemical research. Its unique structural features and versatile reactivity make it an invaluable tool in the pursuit of innovative therapeutic solutions.
13672-84-9 (5-Oxo-5-(2-pyridyl)valeric acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)